Cas no 1036712-54-5 (6-Bromo-7-chloroisoquinoline)

• Product Name: 6-Bromo-7-chloroisoquinoline
• CAS No: 1036712-54-5
• MF: C₉H₅BrClN
• MW: 242.499700307846
• CID: 2101504
• PubChem ID: 53418615
• Update Time: 2024-11-04

6-Bromo-7-chloroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-bromo-7-chloroisoquinoline
• 6-Bromo-7-chloro-isoquinoline
• Isoquinoline, 6-bromo-7-chloro-
• SCHEMBL1572086
• BS-44554
• E79714
• EN300-5187057
• MDVYTGOMIMUNHS-UHFFFAOYSA-N
• Z1269220258
• DA-36412
• 1036712-54-5
• 6-Bromo-7-chloroisoquinoline

• MDL： MFCD11846298
• Inchi： 1S/C9H5BrClN/c10-8-3-6-1-2-12-5-7(6)4-9(8)11/h1-5H
• InChI Key： MDVYTGOMIMUNHS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C=NC=CC=2C=1)Cl

Computed Properties

• Exact Mass: 240.92939 g/mol
• Monoisotopic Mass: 240.92939 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9
• Molecular Weight: 242.50